1-[2-(Dimethylamino)ethyl]-1,3-dihydrobenzimidazol-2-one

• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 3-[2-(dimethylamino)ethyl]-1H-benzimidazol-2-one
• InChI: InChI=1S/C11H15N3O/c1-13(2)7-8-14-10-6-4-3-5-9(10)12-11(14)15/h3-6H,7-8H2,1-2H3,(H,12,15)
• InChI Key: JSTZYOFLAQAJDC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C2=CC=CC=C2NC1=O

Description

1-[2-(Dimethylamino)ethyl]-1,3-dihydrobenzimidazol-2-one is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In ethanol (100 ml) was dissolved sodium metal (0.70 g) followed by addition of a solution of N-(2-ethoxycarbonylaminophenyl)-N-ethoxycarbonyl-N',N'-dimethylethylenediamine (4.88 g) in ethanol (20 ml). The reaction mixture was refluxed for 16 hours and was concentrated under reduced pressure. The residue was diluted with chloroform and the insoluble matter was filtered off. The solvent was then distilled off and the residue was purified by silica gel chromatography (eluent:chloroform:methanol=10:1) to give 2.69 g of 1,3-dihydro-1-(2-dimethylaminoethyl)-2H-benzimidazol-2-one.

Synthesis routes and methods II

Procedure details

A mixture of N-[2-(dimethylamino)ethyl]benzene-1,2-diamine (3.11 g, 17.3 mmol) and 1,1-carbonyldiimidazole (CDI) (3.2 g, 19 mmol) are heated in DMF to 110°-120° C. until reaction is complete by TLC, cooled and extracted with EtOAc. The combined extracts are washed with water, dried over MgSO4 and concentrated in vacuo. The resultant residue is purified by flash chromatography (silica gel, 94:5:1 CH2Cl2, methanol, concentrated NH4OH as eluent) to give the title compound as a dark purple solid, 3.03 g (85% yield), identified by HPLC and mass spectral analyses.